(4-Bromophenyl)-(3-hydroxypiperidin-1-yl)methanone

• IUPAC Name: (4-bromophenyl)-(3-hydroxypiperidin-1-yl)methanone
• InChI: InChI=1S/C12H14BrNO2/c13-10-5-3-9(4-6-10)12(16)14-7-1-2-11(15)8-14/h3-6,11,15H,1-2,7-8H2
• InChI Key: CGOBVVNJWZRFTI-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)C(=O)C2=CC=C(C=C2)Br)O
• Molecular Formula: C12H14BrNO2
• Molecular Weight: 284.15 g/mol

Description

(4-Bromophenyl)-(3-hydroxypiperidin-1-yl)methanone, also known as JWH-018, is a synthetic cannabinoid that has gained popularity as a recreational drug due to its psychoactive effects. However, its potential as a research tool in the field of neuroscience and pharmacology has also been recognized.

Mechanism of Action

(4-Bromophenyl)-(3-hydroxypiperidin-1-yl)methanone binds to CB1 receptors in the brain, which are part of the endocannabinoid system. CB1 receptors are primarily located in the central nervous system and are involved in the regulation of various physiological processes, including pain, appetite, mood, and memory. Activation of CB1 receptors by (4-Bromophenyl)-(3-hydroxypiperidin-1-yl)methanone leads to changes in neuronal activity and behavior.
Biochemical and Physiological Effects:
(4-Bromophenyl)-(3-hydroxypiperidin-1-yl)methanone has been shown to have a range of biochemical and physiological effects. It has been shown to increase dopamine release in the brain, leading to feelings of euphoria and pleasure. It has also been shown to decrease GABA release, leading to increased neuronal activity and excitability. (4-Bromophenyl)-(3-hydroxypiperidin-1-yl)methanone has been shown to have analgesic effects, reducing pain sensitivity in animal models. It has also been shown to have anxiolytic effects, reducing anxiety in animal models.

Advantages and Limitations for Lab Experiments

(4-Bromophenyl)-(3-hydroxypiperidin-1-yl)methanone has several advantages as a research tool. It is a potent and selective CB1 receptor agonist, allowing for precise manipulation of the endocannabinoid system. It is also relatively stable and easy to handle, making it suitable for use in laboratory experiments. However, (4-Bromophenyl)-(3-hydroxypiperidin-1-yl)methanone has several limitations as well. It has a high affinity for CB1 receptors, which can lead to off-target effects and potential toxicity. It is also a synthetic compound, which may limit its relevance to natural cannabinoid compounds found in the body.

Future Directions

There are several future directions for research on (4-Bromophenyl)-(3-hydroxypiperidin-1-yl)methanone. One area of interest is the development of more selective CB1 receptor agonists that can avoid off-target effects and potential toxicity. Another area of interest is the study of the endocannabinoid system in various physiological and pathological conditions, including pain, anxiety, and addiction. Finally, the development of novel therapeutic agents based on the endocannabinoid system is an area of active research, with potential applications in a range of conditions.
Conclusion:
(4-Bromophenyl)-(3-hydroxypiperidin-1-yl)methanone, or (4-Bromophenyl)-(3-hydroxypiperidin-1-yl)methanone, is a synthetic cannabinoid that has gained popularity as a recreational drug. However, its potential as a research tool in the field of neuroscience and pharmacology has also been recognized. (4-Bromophenyl)-(3-hydroxypiperidin-1-yl)methanone has been used to study the endocannabinoid system and its role in various physiological and pathological conditions. It has been shown to activate CB1 receptors in the brain, leading to changes in neuronal activity and behavior. (4-Bromophenyl)-(3-hydroxypiperidin-1-yl)methanone has several advantages and limitations as a research tool, and there are several future directions for research on this compound.

Synthesis Methods

(4-Bromophenyl)-(3-hydroxypiperidin-1-yl)methanone can be synthesized through a multi-step process involving the reaction of 4-bromobenzonitrile with 1,3-dimethyl-2-amino-propane, followed by the addition of methylmagnesium bromide and acetic anhydride. The final product is obtained through a purification process using column chromatography.

Scientific Research Applications

(4-Bromophenyl)-(3-hydroxypiperidin-1-yl)methanone has been used as a research tool in the field of neuroscience and pharmacology to study the endocannabinoid system and its role in various physiological and pathological conditions. It has been shown to activate CB1 receptors in the brain, leading to changes in neuronal activity and behavior. (4-Bromophenyl)-(3-hydroxypiperidin-1-yl)methanone has also been used to study the effects of cannabinoids on pain, anxiety, and addiction.